Cas no 1096353-64-8 (3-(4-methoxypiperidin-1-yl)propanoic acid)

• Product Name: 3-(4-methoxypiperidin-1-yl)propanoic acid
• CAS No: 1096353-64-8
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD12166241
• CID: 5156882
• PubChem ID: 43216571
• Update Time: 2026-03-04

3-(4-methoxypiperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxypiperidin-1-yl)propanoic acid
• 3-(4-methoxypiperidin-1-yl)propanoicacid
• 1-Piperidinepropanoic acid, 4-methoxy-

• MDL： MFCD12166241
• Inchi： 1S/C9H17NO3/c1-13-8-2-5-10(6-3-8)7-4-9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： CNPHMHCMRNOQGX-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CCC(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• XLogP3: -2.1
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(4-methoxypiperidin-1-yl)propanoic acid

Professional Introduction to 3-(4-methoxypiperidin-1-yl)propanoic Acid (CAS No. 1096353-64-8)

3-(4-methoxypiperidin-1-yl)propanoic acid, with the chemical identifier CAS No. 1096353-64-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine derivative class, which has been widely explored for its potential biological activities. The structural features of this molecule, particularly the presence of a methoxy group and a piperidine ring, make it a versatile scaffold for developing novel therapeutic agents.

The piperidine moiety is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. In particular, piperidine derivatives have shown promise in the development of central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications. The methoxy group in 3-(4-methoxypiperidin-1-yl)propanoic acid enhances the lipophilicity of the molecule, which can be advantageous for crossing biological membranes and achieving desired pharmacokinetic properties.

Recent research has highlighted the importance of piperidine derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that modifications of the piperidine ring can significantly influence the binding affinity and selectivity of a drug candidate. This has led to the development of highly potent and selective inhibitors for targets such as kinases and G protein-coupled receptors (GPCRs). The compound 3-(4-methoxypiperidin-1-yl)propanoic acid is being investigated as a potential lead molecule in these efforts.

In addition to its structural significance, 3-(4-methoxypiperidin-1-yl)propanoic acid has been explored in preclinical studies for its potential therapeutic effects. Initial findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This makes it a promising candidate for further development into a therapeutic agent for conditions such as arthritis and autoimmune diseases.

The synthesis of 3-(4-methoxypiperidin-1-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed in its preparation. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and purity.

One of the key challenges in pharmaceutical development is achieving optimal pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. The methoxy group in 3-(4-methoxypiperidin-1-yl)propanoic acid contributes to its solubility profile, which is crucial for formulation development. Additionally, studies have shown that this compound exhibits good metabolic stability in vitro, suggesting that it may have a favorable pharmacokinetic profile in vivo.

Computational modeling and molecular docking studies have been instrumental in understanding the interactions between 3-(4-methoxypiperidin-1-yl)propanoic acid and its target proteins. These studies provide valuable insights into the compound's binding mechanism and can guide further optimization efforts. By leveraging computational tools, researchers can predict the efficacy and selectivity of potential drug candidates before conducting expensive experimental trials.

The potential applications of 3-(4-methoxypiperidin-1-yl)propanoic acid extend beyond traditional therapeutic areas. Emerging research suggests that this compound may have utility in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of piperidine derivatives to modulate neurotransmitter systems makes them attractive candidates for developing novel treatments for these conditions.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. The integration of interdisciplinary approaches, combining chemistry, biology, and computational science, is essential for developing next-generation therapeutics. 3-(4-methoxypiperidin-1-yl)propanoic acid exemplifies this collaborative effort, showcasing how structural modifications can lead to novel bioactive molecules with significant therapeutic potential.

In conclusion, 3-(4-methoxypiperidin-1-yl)propanoic acid (CAS No. 1096353-64-8) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Continued research into this compound will likely yield valuable insights into drug design principles and contribute to advancements in medicine.